4-(4-Methylpiperazin-1-yl)but-2-ynoic acid
Cat. No. B8609852
M. Wt: 182.22 g/mol
InChI Key: LCACCIYZPASEJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06355636B1
Procedure details
n-Butyl lithium in hexane (17.2 mL, 2.5 M in n-hexane) was slowly added to 1-methyl-4-prop-2-ynyl-piperazine (6.0 g, 43.5 mmol) in 40 mL of tetrahydrofuran under nitrogen. The mixture was stirred for 1 hr at −78° C., then dry carbon dioxide was passed through the reaction overnight. The resulting solution was poured into water and washed with ethyl acetate. The aqueous layer was evaporated under reduced pressure to give the crude acid. The dry acid was dissolved in methanol, and the insoluble salt was removed via filtration. The filtrate was collected and dried in vacuo to give 7 g of 4-(4-methyl-piperazin-1-yl)-but-2-ynoic acid: mass spectrum (m/e):M−H 181.
Identifiers
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REACTION_CXSMILES
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C([Li])CCC.[CH3:6][N:7]1[CH2:12][CH2:11][N:10]([CH2:13][C:14]#[CH:15])[CH2:9][CH2:8]1.[C:16](=[O:18])=[O:17].O>CCCCCC.O1CCCC1.CO>[CH3:6][N:7]1[CH2:12][CH2:11][N:10]([CH2:13][C:14]#[C:15][C:16]([OH:18])=[O:17])[CH2:9][CH2:8]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(CCC)[Li]
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Name
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|
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Quantity
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6 g
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Type
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reactant
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Smiles
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CN1CCN(CC1)CC#C
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Name
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|
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Quantity
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17.2 mL
|
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Type
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solvent
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Smiles
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CCCCCC
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Name
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|
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Quantity
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40 mL
|
|
Type
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solvent
|
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Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
C(=O)=O
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
O
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 1 hr at −78° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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The aqueous layer was evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to give the crude acid
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CUSTOM
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Type
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CUSTOM
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|
Details
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the insoluble salt was removed via filtration
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CUSTOM
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Type
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CUSTOM
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Details
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The filtrate was collected
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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CN1CCN(CC1)CC#CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
